Cas no 4167-06-0 (Butanedioic acid, 2-bromo-2-(bromomethyl)-)

• Product name: Butanedioic acid, 2-bromo-2-(bromomethyl)-
• CAS No: 4167-06-0
• MF: C₅H₆Br₂O₄
• MW: 289.906740665436
• CID: 335200
• PubChem ID: 238186

Butanedioic acid, 2-bromo-2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-bromo-2-(bromomethyl)-
• 2-bromo-2-(bromomethyl)butanedioic acid
• (+-) 2-Brom-2-brommethyl-bernsteinsaeure
• 2-Brom-2-brommethyl-bernsteinsaeure
• 2-bromo-2-(bromomethyl)succinic acid
• 2-bromo-2-bromomethylsuccinic acid
• 2-bromo-2-bromomethyl-succinic acid
• AC1L60EW
• AC1Q5V7S
• AG-K-67248
• AR-1D9389
• CTK1D8914
• NSC42457
• NSC-42457
• 4167-06-0
• DTXSID50285603
• SCHEMBL12462170

• Inchi： InChI=1S/C5H6Br2O4/c6-2-5(7,4(10)11)1-3(8)9/h1-2H2,(H,8,9)(H,10,11)
• InChI Key： YXMZDLGGYWYYLB-UHFFFAOYSA-N
• SMILES： BrC(CBr)(CC(O)=O)C(O)=O

Computed Properties

• Exact Mass: 287.86318
• Monoisotopic Mass: 287.863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 2.287
• Boiling Point: 292.3°Cat760mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.607
• PSA: 74.6
• LogP: 1.07430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids